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Compound of Interest

Compound Name: 5-Phenyl-1H-tetrazole

Cat. No.: B099889

Audience: Researchers, scientists, and drug development professionals.

Introduction

5-Phenyl-1H-tetrazole is a heterocyclic aromatic organic compound that serves as a crucial
scaffold in medicinal chemistry and materials science. Its unique structural features, including
the tetrazole ring, impart a range of physicochemical and biological properties. This document
provides a concise summary of its core molecular properties, specifically its chemical formula
and molecular weight, presented for the reference of researchers and developers in the
pharmaceutical and chemical industries.

Core Molecular Data

The fundamental molecular attributes of 5-Phenyl-1H-tetrazole are summarized below. This
data is essential for stoichiometric calculations, analytical characterization, and computational

modeling.
Parameter Value Reference
Molecular Formula C7HeNa4 [1112]
Molecular Weight 146.15 g/mol [11[2]
Monoisotopic Mass 146.059246208 Da [1]
CAS Number 18039-42-4
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Logical Relationship of Core Properties

The relationship between the compound's name, its elemental composition (formula), and its
resulting molecular weight is a foundational concept in chemistry. The following diagram
illustrates this logical flow.
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Caption: Logical flow from compound name to molecular formula and weight.

Experimental Protocols

This guide summarizes established data. For experimental determination of molecular weight,
standard analytical techniques such as mass spectrometry (MS) would be employed. High-
resolution mass spectrometry (HRMS) is typically used to determine the accurate mass, which
can confirm the elemental composition.

Conclusion

The molecular formula (C7HeN4) and molecular weight (146.15 g/mol ) of 5-Phenyl-1H-
tetrazole are critical parameters for any research or development activity involving this
compound.[1][2] This technical guide provides these core data points in a clear and accessible
format for professionals in the field.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 5-
Phenyl-1H-tetrazole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b099889#5-phenyl-1h-tetrazole-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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